1-[(2-Chloroethoxy)methyl]-5-methyl-2,4(1H,3H)-pyrimidinedione

• Molecular Formula: C8H11ClN2O3
• Molecular Weight: 218.64 g/mol
• IUPAC Name: 1-(2-chloroethoxymethyl)-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C8H11ClN2O3/c1-6-4-11(5-14-3-2-9)8(13)10-7(6)12/h4H,2-3,5H2,1H3,(H,10,12,13)
• InChI Key: APSZNBKQRNGVMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)COCCCl

Description

1-[(2-Chloroethoxy)methyl]-5-methyl-2,4(1H,3H)-pyrimidinedione is a useful research compound. Its molecular formula is C8H11ClN2O3 and its molecular weight is 218.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

150 mg (0.75 mmol) 1-[(2-hydroxyethoxy)methyl]-5-methyl-2,4(1H,3H)-pyrimidinedione were dissolved in 10 ml pyridine and 1 g PS-triphenylphosphine resin (3 mmol/g) and 147 μl carbontetrachloride were added. The reaction was stirred at room temperature for 3 days. The reaction mixture was diluted with a mixture of ethyl acetate and methanol and centrifuged. The supernatant was decanted and the solvent was evaporated under reduced pressure. The residue, dissolved in ethyl acetate and a small amount of methanol, was purified by flash chromatography on silica gel (ethyl acetate). The fractions containing the product were pooled and the volume was reduced to about 3 ml. Upon addition of hexane the product crystallized to give 97 mg of white crystals. MS (ISP): 217.1 (M−H+). 1H-NMR (DMSO-d6): 1.77 (d, 3H), 3.69–3.77 (m, 4H), 5.10 (s, 2H), 7.59 (d, 1H), 11,32 (s, br, 1H).